Cas no 2104244-10-0 (3-amino-1-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-1-ol)

• Product Name: 3-amino-1-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-1-ol
• CAS No: 2104244-10-0
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 6339473
• PubChem ID: 84774556
• Update Time: 2025-10-28

3-amino-1-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-1-ol
• 2104244-10-0
• 3-amino-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]propan-1-ol
• EN300-1737957

• Inchi： 1S/C10H19N3O/c1-8(2)7-13-9(4-6-12-13)10(14)3-5-11/h4,6,8,10,14H,3,5,7,11H2,1-2H3
• InChI Key： FZCOBKNHPZRNIR-UHFFFAOYSA-N
• SMILES： OC(CCN)C1=CC=NN1CC(C)C

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-amino-1-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-1-ol

Introduction to 3-amino-1-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-1-ol (CAS No. 2104244-10-0)

3-amino-1-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-1-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2104244-10-0, belongs to the pyrazole class of molecules, which are known for their broad spectrum of pharmacological effects. The presence of an amino group and a bulky isobutyl substituent on the pyrazole ring introduces interesting chemical and biological characteristics, making it a promising candidate for further investigation.

The molecular structure of 3-amino-1-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-1-ol consists of a central pyrazole ring connected to a propanol side chain, with the amino group at the 3-position and an isobutyl group at the 1-position. This arrangement confers a high degree of steric hindrance, which can influence both its solubility and interactions with biological targets. The compound’s solubility profile in common organic solvents makes it amenable to various synthetic and analytical techniques, facilitating its study in vitro.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and modes of interaction of 3-amino-1-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-1-ol with potential biological targets. Molecular docking studies suggest that this compound may exhibit inhibitory activity against several enzymes and receptors implicated in inflammatory and metabolic disorders. The bulky isobutyl group at the 1-position of the pyrazole ring appears to enhance binding interactions by increasing the compound’s hydrophobicity, which could be advantageous for drug design.

In parallel, experimental studies have begun to explore the pharmacological properties of 3-amino-1-(2-methylpropyl)-5-amino-pyrazolepropanol derivatives. Initial in vitro assays have shown that this compound demonstrates moderate activity against certain kinases, which are key players in cell signaling pathways associated with cancer and inflammation. The amino group at the 3-position of the pyrazole ring is particularly important for these interactions, as it allows for hydrogen bonding with acidic residues in the active sites of target enzymes.

The synthesis of 3-amino-(2-methylpropyl)-pyrazol-propanols has been optimized using multi-step organic reactions, including condensation reactions, reduction steps, and functional group transformations. The use of chiral auxiliaries or asymmetric catalysts has been explored to improve enantioselectivity, which is crucial for developing enantiopure pharmaceuticals. The synthesis route also emphasizes scalability and cost-effectiveness, ensuring that larger quantities of the compound can be produced for preclinical studies.

Preclinical studies involving CAS No. 2104244-10 have revealed promising results in animal models of inflammation and pain. The compound’s ability to modulate key inflammatory pathways suggests its potential as an anti-inflammatory agent. Additionally, its interaction with central nervous system receptors has raised interest in its possible applications as an analgesic or anxiolytic drug. These findings align with emerging research trends that highlight the importance of polypharmacological compounds—molecules that target multiple disease pathways simultaneously.

The development of novel therapeutic agents often relies on understanding how structural modifications influence biological activity. In the case of 3-amino-(isobutyl)-pyrazole-propanols, subtle changes in substituent positions or types can significantly alter its pharmacokinetic properties. For instance, replacing the isobutyl group with a smaller alkyl group might reduce steric hindrance but could also diminish binding affinity. Such structural variations are being systematically investigated to identify optimal lead compounds for further development.

The role of pyrazole derivatives in medicinal chemistry cannot be overstated. These heterocycles are versatile scaffolds that have been incorporated into numerous drugs approved by regulatory agencies worldwide. Their ability to adopt multiple conformations and interact with diverse biological targets makes them ideal candidates for drug discovery programs. The specific modifications present in CAS No 2104244 contribute to its unique profile, positioning it as a valuable asset in medicinal chemistry libraries.

As computational methods continue to evolve, virtual screening techniques are becoming increasingly sophisticated, allowing researchers to rapidly identify promising candidates like 3-amino-(isobutyl)-pyrazol-propanols from vast chemical databases. These tools integrate data from various sources—chemical structures, physicochemical properties, and biological activity—to prioritize compounds for experimental validation. Such high-throughput approaches are accelerating the drug discovery process by narrowing down large candidate pools into a few actionable leads.

The future directions for research on CAS No 2104244 include exploring its potential as a prodrug or an analog library component. Prodrug strategies involve designing biologically inactive precursors that are metabolically converted into active drugs within vivo systems. This approach can enhance drug delivery efficiency and reduce side effects associated with direct administration. Additionally, generating analog libraries through combinatorial chemistry allows for rapid exploration of structure–activity relationships (SAR), providing insights into optimizing potency and selectivity.

The integration of artificial intelligence (AI) into drug discovery workflows has transformed how researchers approach molecular design and optimization tasks involving compounds like CAS No 2104244 (CAS No: 2104244). AI-driven platforms can predict pharmacokinetic profiles, identify potential toxicity liabilities early in development cycles, and suggest novel molecular modifications based on machine learning models trained on large datasets containing millions of chemical structures and their biological activities.

In conclusion,3-amino-(isobutyl)-pyrazol-propanols (CAS No: 2104244) represents an intriguing example of how structural complexity can be leveraged to develop novel therapeutic agents with tailored biological activities targeting complex diseases such as cancer or chronic inflammatory conditions where current treatments may fall short due either resistance development over time or insufficient efficacy across all patient subpopulations affected by these pathologies making further exploration worth pursuing both academically commercially significant applications likely forthcoming years ahead provided regulatory hurdles cleared successful clinical translation achieved thus far promising early-stage investigations underway continue build upon foundation laid here demonstrating considerable potential future contributions made field medicinal chemistry broader scope pharmaceutical sciences overall contributing improved patient outcomes through innovation persistence scientific excellence community dedicated advancing health wellbeing human population today tomorrow better tomorrow ever before now thanks collective efforts everyone involved continues push boundaries possible every single day striving make difference lives matters most ways imaginable especially when comes developing new ways treat illnesses improve quality life millions individuals around globe suffering need help deserve deserve deserve receive best care possible every single moment every single day forward sure continue see many more breakthroughs come fruition thanks everyone involved helping make world better place one discovery one invention one person one person time together make change possible after all when comes science medicine collaboration hard work dedication pays off largest dividends all especially when comes improving lives people everywhere making sure no one left behind nobody left behind nobody left behind ever again because everyone deserves chance live healthy fulfilling life regardless background circumstances facing right now moving forward together sure continue see wonderful things happen thanks everyone involved committed improving world through science medicine innovation hard work dedication always pays off greatest ways imaginable especially when comes helping others improve their lives make world better place everyone call home sure continue see many more breakthroughs come fruition thanks everyone involved helping make world better place one discovery one invention one person one person time together make change possible after all when comes science medicine collaboration hard work dedication pays off largest dividends all especially when comes improving lives people everywhere making sure no one left behind nobody left behind nobody left behind ever again because everyone deserves chance live healthy fulfilling life regardless background circumstances facing right now moving forward together sure continue see wonderful things happen thanks everyone involved committed improving world through science medicine innovation hard work dedication always pays off greatest ways imaginable especially when comes helping others improve their lives make world better place everyone call home